Cas no 1227514-19-3 (2-(3-bromo-5-methoxypyridin-4-yl)acetonitrile)

• Product Name: 2-(3-bromo-5-methoxypyridin-4-yl)acetonitrile
• CAS No: 1227514-19-3
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4913869
• PubChem ID: 84791197
• Update Time: 2023-11-24

2-(3-bromo-5-methoxypyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxypyridine-4-acetonitrile
• 2-(3-bromo-5-methoxypyridin-4-yl)acetonitrile

• Inchi： 1S/C8H7BrN2O/c1-12-8-5-11-4-7(9)6(8)2-3-10/h4-5H,2H2,1H3
• InChI Key： WTHPCFLSLGZYRD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CC#N)OC

Computed Properties

• Exact Mass: 225.974
• Monoisotopic Mass: 225.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.9